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Compound of Interest

Compound Name: Cytoglobosin C

Cat. No.: B12409017

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cytoglobosin C is a cytochalasan-class mycotoxin known for its biological activities, including
anti-tuberculosis properties.[1] Accurate and consistent preparation of stock solutions is critical
for ensuring the reliability and reproducibility of experimental results. Dimethy! sulfoxide
(DMSO) is a common polar aprotic solvent used for dissolving a wide range of organic
compounds for in vitro and in vivo studies due to its powerful solubilizing capabilities.[2][3][4]
This document provides a detailed protocol for the preparation, storage, and handling of a
Cytoglobosin C stock solution in DMSO.

Quantitative Data Summary

For ease of reference, key quantitative data for the preparation of a Cytoglobosin C stock
solution are summarized in the table below.
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Parameter Value Source(s)

Molecular Formula C32H36N205 [5]

Molecular Weight (MW) 528.7 g/mol [5]
Anhydrous Dimethyl Sulfoxide

Recommended Solvent [61[7]
(DMSO0)

Example Stock Concentration 10 mM [6]1[8]
-20°C (short-term) or -80°C

Storage Temperature [9][10]
(long-term)

Short-term Stability Up to 1 month at -20°C [9][10]

Long-term Stability Up to 6 months at -80°C [10]

Experimental Protocol

This protocol details the steps to prepare a 10 mM stock solution of Cytoglobosin C in DMSO.

Materials and Equipment
e Cytoglobosin C (solid powder)

¢ Analytical balance

o \ortex mixer

e Microcentrifuge

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated micropipettes and sterile pipette tips

Safety Precautions

Microcentrifuge tube or glass vial with a PTFE-lined screw cap[11]

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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» Always handle Cytoglobosin C and DMSO in a well-ventilated area or a chemical fume
hood.

o Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

e Consult the Safety Data Sheet (SDS) for Cytoglobosin C and DMSO before handling.

Stock Solution Preparation (10 mM)

Step 1: Pre-use Handling of Compound Before opening the vial of powdered Cytoglobosin C,
centrifuge it briefly to ensure all the powder is collected at the bottom.[10] This is especially
important for small quantities that may coat the walls or cap during shipment.

Step 2: Weighing the Compound Accurately weigh out a desired amount of Cytoglobosin C.
For example, to prepare a stock solution from 1 mg of the compound:

e Mass (m): 1 mg
e Molecular Weight (MW): 528.7 g/mol (or 528.7 mg/mmaol)

Step 3: Calculating the Required Solvent Volume Use the following formula to calculate the
volume of DMSO needed to achieve a 10 mM concentration:

Volume (V) in pL = [Mass (mg) / MW (mg/mmol)] x [1 / Concentration (mmol/mL)] x 1000
(UL/mL)

Calculation Example for 1 mg:

e V(uL) =[1 mg/528.7 mg/mmol] x [1/0.01 mmol/mL] x 1000 pL/mL
e V (pL) = 0.00189 mmol x 100 mL/mmol x 1000 pL/mL

e V=189.14 uL

Therefore, you will need to add 189.1 uL of DMSO to 1 mg of Cytoglobosin C to make a 10
mM stock solution.

Step 4: Dissolution
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e Add the calculated volume of anhydrous DMSO directly to the vial containing the pre-
weighed Cytoglobosin C.[10]

o Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle
warming or sonication can be used to aid dissolution if necessary, but check the compound's
stability to heat first.[12][13]

Step 5: Aliquoting and Storage

» To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes.[10][14]

o Dispense the solution into sterile microcentrifuge tubes or, for better long-term storage, into
glass vials with PTFE-lined screw caps.[11]

» Store the aliquots at -20°C for up to one month or at -80°C for longer-term storage (up to 6
months).[9][10]

Step 6: Handling of Stored Solution Before use, remove an aliquot from the freezer and allow it
to thaw completely at room temperature for at least 60 minutes.[9][11] This prevents water
condensation into the solution, which can affect compound stability.[11][15] Briefly centrifuge
the vial to collect the solution at the bottom before opening.

Visualization
Experimental Workflow Diagram

The following diagram illustrates the key steps in the preparation of the Cytoglobosin C stock
solution.
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(e.g., 1 mg)

l

2. Calculate DMSO Volume
for 10 mM Concentration

l

3. Add Anhydrous DMSO
(e.g., 189.1 L)

l

4. \Vortex/Sonicate
Until Dissolved

Result: 10 mM Stock Solution

Storage %Handling

5. Aliquot into
Single-Use Vials

l

6. Store at -20°C or -80°C

l

7. Thaw at RT & Centrifuge
Before Use

End: Ready for Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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